Cas no 2141639-16-7 (1-(2,2-Dimethylbutyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2,2-Dimethylbutyl)cyclopropane-1-carboxylic acid
• CAS No: 2141639-16-7
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 5760452
• PubChem ID: 165843723
• Update Time: 2025-05-20

1-(2,2-Dimethylbutyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylbutyl)cyclopropane-1-carboxylic acid
• EN300-1754355
• 2141639-16-7
• 1-(2,2-Dimethylbutyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C10H18O2/c1-4-9(2,3)7-10(5-6-10)8(11)12/h4-7H2,1-3H3,(H,11,12)
• InChI Key： JTCSZHRSGOBFTP-UHFFFAOYSA-N
• SMILES： OC(C1(CC(C)(C)CC)CC1)=O

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2,2-Dimethylbutyl)cyclopropane-1-carboxylic acid

Introduction to 1-(2,2-Dimethylbutyl)cyclopropane-1-carboxylic acid (CAS No. 2141639-16-7) and Its Emerging Applications in Chemical and Pharmaceutical Research

1-(2,2-Dimethylbutyl)cyclopropane-1-carboxylic acid, identified by the CAS number 2141639-16-7, is a specialized organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound belongs to the class of cyclopropanecarboxylic acids, which are characterized by their unique three-membered cyclopropane ring substituent. The presence of a bulky 2,2-dimethylbutyl group at the cyclopropane ring introduces steric hindrance, making this molecule a valuable scaffold for exploring novel chemical interactions and biological activities.

The structural motif of 1-(2,2-Dimethylbutyl)cyclopropane-1-carboxylic acid has been extensively studied for its potential in drug design and material science. The cyclopropane ring itself is known for its high reactivity due to the strain within the three-membered cycle, which can be exploited for various synthetic transformations. Additionally, the carboxylic acid functionality at the other end of the molecule allows for further derivatization, enabling the creation of a wide range of pharmacophores and functional materials.

In recent years, researchers have been increasingly interested in leveraging the unique properties of cyclopropanecarboxylic acids for medicinal applications. The steric bulk provided by the 2,2-dimethylbutyl group can influence both the solubility and binding affinity of the compound, making it an attractive candidate for modulating biological pathways. For instance, studies have shown that derivatives of this class can exhibit inhibitory effects on certain enzymes and receptors, suggesting potential therapeutic benefits in areas such as anti-inflammatory and anti-cancer research.

One of the most compelling aspects of 1-(2,2-Dimethylbutyl)cyclopropane-1-carboxylic acid is its versatility in synthetic chemistry. The strained cyclopropane ring can undergo ring-opening reactions under various conditions, allowing chemists to introduce new functional groups at specific positions. This reactivity has been harnessed in the development of novel synthetic routes to more complex molecules, including those with pharmaceutical relevance. For example, recent advances in transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of biaryl derivatives featuring this motif, expanding their utility in drug discovery.

The pharmaceutical industry has also begun to explore the use of 1-(2,2-Dimethylbutyl)cyclopropane-1-carboxylic acid as an intermediate in the synthesis of bioactive compounds. Its structural features make it a promising building block for designing molecules that interact with biological targets in unique ways. For instance, modifications to the carboxylic acid group can yield esters or amides that enhance metabolic stability or improve cell membrane permeability. These attributes are critical for optimizing drug candidates for clinical development.

Moreover, the material science applications of this compound are equally fascinating. The rigid cyclopropane ring contributes to enhanced thermal stability and mechanical strength when incorporated into polymers or other materials. Researchers have experimentally demonstrated that polymers containing cyclopropanecarboxylic acid units exhibit improved resistance to degradation under harsh conditions. This finding opens up possibilities for developing advanced materials with applications ranging from coatings to high-performance plastics.

Recent breakthroughs in computational chemistry have further accelerated the study of 1-(2,2-Dimethylbutyl)cyclopropane-1-carboxylic acid by enabling precise predictions of its reactivity and interactions. Molecular modeling techniques have been employed to simulate how this compound might bind to biological targets at an atomic level. These simulations have provided valuable insights into optimizing its structure for enhanced efficacy and reduced side effects. Such computational approaches are becoming indispensable tools in modern drug discovery pipelines.

The synthesis of 1-(2,2-Dimethylbutyl)cyclopropane-1-carboxylic acid itself presents an interesting challenge due to its structural complexity. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent innovations in catalytic methods have streamlined these procedures significantly. For example, asymmetric catalysis has been successfully applied to introduce chirality into this molecule efficiently, which is crucial for many pharmaceutical applications where enantiomeric purity is paramount.

The future prospects for 1-(2,2-Dimethylbutyl)cyclopropane-1-carboxylic acid are vast and multifaceted. As our understanding of its chemical properties deepens through ongoing research efforts, new applications will undoubtedly emerge across multiple disciplines. Whether it continues to play a pivotal role in medicinal chemistry or finds utility in advanced material design,2141639-16-7 is poised to remain a cornerstone compound worthy of continued investigation.